2-Chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone

• IUPAC Name: 2-chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone
• InChI: InChI=1S/C11H8Cl2OS/c1-6-8-4-7(13)2-3-10(8)15-11(6)9(14)5-12/h2-4H,5H2,1H3
• InChI Key: MSOJRYIWMSFMDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)Cl)C(=O)CCl
• Molecular Formula: C11H8Cl2OS
• DSSTOX Substance ID: DTXSID40381587
• Molecular Weight: 259.2 g/mol
• CAS RN: 156801-47-7

Description

2-Chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone, also known as 2C-T-7, is an entactogen and psychedelic drug of the phenethylamine class. It is a member of the 2C-x family of psychedelic phenethylamines, which are known for their powerful psychedelic effects. 2C-T-7 was first synthesized by Alexander Shulgin in his book PiHKAL (Phenethylamines I Have Known and Loved). 2C-T-7 is a relatively uncommon drug, but its effects have been studied extensively in the lab.

Scientific Research Applications

Synthetic Routes and Chemical Reactivity

Research on related heterocyclic compounds and their synthetic pathways offers insights into potential applications of 2-Chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone in the synthesis of biologically active molecules. For instance, studies on the synthesis of 3-hydroxycoumarin and its derivatives reveal a variety of synthetic routes and reactivities, suggesting that similar strategies could be applied to the synthesis and functionalization of benzothiophene derivatives (Yoda, 2020).

Antioxidant and Radical Scavenging Activities

Compounds structurally related to this compound, such as chromones and their derivatives, have been associated with significant antioxidant properties. These properties enable them to neutralize active oxygen species and inhibit free radical processes, suggesting potential applications in preventing or treating oxidative stress-related conditions (Yadav et al., 2014).

Pharmacological Applications

Derivatives of heterocyclic compounds, including those related to benzothiophene, have been explored for various pharmacological applications. The investigation of minor groove binders, for example, provides insights into the potential of benzothiophene derivatives in the development of novel therapeutics targeting DNA interactions (Issar & Kakkar, 2013).

Environmental Applications

The environmental impact and degradation pathways of chlorinated compounds, including those structurally similar to the compound of interest, have been the subject of extensive research. Studies on the occurrence, toxicity, and degradation of triclosan, a widely used antibacterial agent, could provide a model for understanding the environmental behavior of chlorinated benzothiophene derivatives (Bedoux et al., 2012).

Safety and Hazards

The safety and hazards associated with “2-Chloro-1-(5-chloro-3-methyl-1-benzothiophen-2-yl)ethanone” are not specified in the available information. As with any chemical compound, appropriate safety measures should be taken when handling it.